Cas no 92-47-7 (2H-1-Benzopyran-2-one,3,4-dihydro-6-methyl-)

2H-1-Benzopyran-2-one,3,4-dihydro-6-methyl- structure
92-47-7 structure
Product Name:2H-1-Benzopyran-2-one,3,4-dihydro-6-methyl-
CAS No:92-47-7
MF:C10H10O2
MW:162.185203075409
CID:804250
PubChem ID:66708
Update Time:2025-04-19

2H-1-Benzopyran-2-one,3,4-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,3,4-dihydro-6-methyl-
    • 3,4-dihydro-6-methyl-2H-1-benzopyran-2-one
    • 6-methyl-3,4-dihydrochromen-2-one
    • NSC19513
    • 6-Methyl-2-chromanone #
    • 6-Methyl-3,4-dihydrocoumarin
    • 2H-1-Benzopyran-2-one, 3,4-dihydro-6-methyl-
    • UNII-8FQ6538M2N
    • 3,4-Dihydro-6-methylcoumarin
    • Q27270340
    • SCHEMBL3504905
    • DTXSID8059055
    • EINECS 202-157-2
    • 6-Methylchroman-2-one
    • NSC-19513
    • NS00039463
    • 6-methyl-chroman-2-one
    • Hydrocoumarin, 6-methyl-
    • 6-Methylhydrocoumarin
    • 2H-1-Benzopyran-2-one,4-dihydro-6-methyl-
    • 92-47-7
    • 6-Methyl-3,4-dihydro-2H-1-benzopyran-2-one
    • 6-Methylchromanone, AldrichCPR
    • NSC 19513
    • 6-Methyl-2-chromanone
    • AI3-24744
    • 8FQ6538M2N
    • Inchi: 1S/C10H10O2/c1-7-2-4-9-8(6-7)3-5-10(11)12-9/h2,4,6H,3,5H2,1H3
    • InChI Key: TWAXWQHDMDUHDN-UHFFFAOYSA-N
    • SMILES: O1C(CCC2C=C(C)C=CC1=2)=O

Computed Properties

  • Exact Mass: 162.06808
  • Monoisotopic Mass: 162.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2

Experimental Properties

  • Density: 1.157
  • Boiling Point: 288.4°C at 760 mmHg
  • Flash Point: 116.5°C
  • Refractive Index: 1.555
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